molecular formula C42H53N6O7P B1168364 DG-ME PHOSPHONAMIDITE CAS No. 115131-08-3

DG-ME PHOSPHONAMIDITE

Cat. No. B1168364
CAS RN: 115131-08-3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

DG-ME Phosphonamidite is a crucial compound primarily employed for the synthesis of modified nucleotides for DNA research and drug discovery . This product plays a vital role in the design and generation of nucleic acid analogs, which target specific diseases such as cancer and viral infections .


Synthesis Analysis

Methyl Phosphonamidites like DG-ME Phosphonamidite may be used in DNA synthesizers following conventional CE Phosphoramidite protocols to produce oligonucleotides containing one or more methyl phosphonate linkages . The common method involves treatment of a protected nucleoside bearing a single free hydroxy group with phosphorodiamidite under the catalytic action of a weak acid .


Molecular Structure Analysis

The molecular formula of DG-ME Phosphonamidite is C42H53N6O7P . It is a complex molecule with a molecular weight of 784.89 .


Chemical Reactions Analysis

The key step in the synthetic approach for DNA synthesis is the reaction of the nucleoside phosphoramidite building block, with the terminal 5′-OH of the oligonucleotide . Automated oligonucleotide synthesis on solid support has evolved to the classical 4-step synthesis cycle .


Physical And Chemical Properties Analysis

DG-ME Phosphonamidite has a molecular weight of 784.89 and a molecular formula of C42H53N6O7P . It is recommended to be stored at 2-8°C in dry conditions .

Mechanism of Action

The mechanism of action of DG-ME Phosphonamidite involves its use in the synthesis of oligonucleotides. It is used as a building block in the chemical synthesis of oligonucleotides, which are relatively short fragments of nucleic acid and their analogs .

Future Directions

The future direction of DG-ME Phosphonamidite and similar compounds lies in their potential use in the synthesis of oligonucleotides for various applications. These include the production of primers for the polymerase chain reaction (PCR), for oligonucleotide-based drugs, and for numerous other medical and biotechnological applications .

properties

CAS RN

115131-08-3

Product Name

DG-ME PHOSPHONAMIDITE

Molecular Formula

C42H53N6O7P

Molecular Weight

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.